Cas no 13679-85-1 (2-methylthiolan-3-one)

• Product Name: 2-methylthiolan-3-one
• CAS No: 13679-85-1
• Molecular Formula: C₅H₈OS
• Molecular Weight: 116.18142
• MDL: MFCD00078280
• CID: 49412
• PubChem ID: 61664

2-methylthiolan-3-one Properties

Names and Identifiers

• 2-Methyldihydrothiophen-3(2H)-one
• 2-Methyl-3-tetrahydrothiophenone
• Dihydro-2-methyl-3(2H)-thiophenone
• 2-Methyltetrahydrothiophen-3-one
• 2-Mehyl tetrahydrothiophen-3-one
• 2-Meth
• 2-Methyl-3-oxotetrahydrothiophene
• 2-Methyl-3-thiolanone
• 2-methyl-dihydro-thiophen-3-one
• 2-Methylthiolan-3-one
• 2-methytetrahydrothiophen-3-one
• FEMA 3512
• Thiolan-3-one,2-methyl
• Thiolan-3-thiol,2-methyl
• Methyltetrahydrothiophen-3-
• Thiolan-3-one, 2-methyl
• Thiolan-3-thiol, 2-methyl

• MDL： MFCD00078280
• InChIKey： YMZZPMVKABUEBL-UHFFFAOYSA-N
• Inchi： 1S/C5H8OS/c1-4-5(6)2-3-7-4/h4H,2-3H2,1H3
• SMILES： CC1C(=O)CCS1
• BRN： 106443

Computed Properties

• Exact Mass: 116.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Heavy Atom Count: 7
• Complexity: 90.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 1.08090
• PSA: 42.37000
• Refractive Index: 1.508
• Boiling Point: 86°C/30mmHg(lit.)
• Flash Point: 71 ºC
• FEMA: 3512
• Color/Form: Colorless to yellow aromatic liquid
• Solubility: Unable or difficult to mix
• Density: 1.119

2-methylthiolan-3-one Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

2-methylthiolan-3-one Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes